Cas no 7335-11-7 ((1s,4s)-[1,1'-Bi(cyclohexan)]-4-ol)

• Product Name: (1s,4s)-[1,1'-Bi(cyclohexan)]-4-ol
• CAS No: 7335-11-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• MDL: MFCD25372118
• CID: 1037483
• PubChem ID: 75518
• Update Time: 2025-06-09

(1s,4s)-[1,1'-Bi(cyclohexan)]-4-ol Chemical and Physical Properties

Names and Identifiers

• (1s,4s)-[1,1'-Bi(cyclohexan)]-4-ol
• CIS-4-CYCLOHEXYLCYCLOHEXANOL
• 1r-Cyclohexyl-cyclohexanol-(4c)
• 4-cicloesilbenzaldeide
• 4-Cyclohexylbenzaldehyd
• 4-cyclohexyl-benzaldehyde
• Benzaldehyde,4-cyclohexyl
• cis-1-Cyclohexyl-cyclohexanol-(4)
• cis-4-Cyclohexyl-cyclohexanol
• cis-4-Hydroxy-bicyclohexyl
• cis-Bicyclohexyl-4-ol
• p-Cyclohexylbenzaldehyde
• p-cyclohexylcyclohexanol
• A817231
• A857001
• [1,1'-Bi(cyclohexan)]-4-ol
• [1,1-Bi(cyclohexan)]-4-ol
• DTXCID1020722
• EINECS 219-418-1
• NSC-4177
• F11898
• DTXSID3040722
• MFCD00060071
• SCHEMBL9396681
• NCGC00164229-01
• FT-0652422
• AS-58794
• NS00021920
• (1s,4s)-4-cyclohexylcyclohexanol
• FT-0634272
• D89256
• SCHEMBL23715056
• (1,1'-Bicyclohexyl)-4-ol, cis-
• SB83936
• SCHEMBL787666
• cis-[1,1'-Bi(cyclohexan)]-4-ol
• 4UQI40E83Z
• 4-cyclohexylcyclohexan-1-ol
• UNII-4UQI40E83Z
• A877964
• NCGC00255601-01
• SB84286
• 4-Cyclohexylcyclohexanol
• 4-cyclohexyl-1-cyclohexanol
• [Bicyclohexyl]-4-ol
• Tox21_301763
• EN300-195755
• Q27254813
• 2433-14-9
• Z1255486288
• 4-hydroxycyclohexylcyclohexane
• AKOS015856373
• trans-4-cyclohexylcyclohexanol
• 4-Cyclohexylcyclohexanol, trans-
• AI3-01133
• NSC4177
• UNII-2J8AJ0CGGU
• UNII-895YPF8KUA
• 895YPF8KUA
• 7335-11-7
• [1,1'-Bicyclohexyl]-4-ol
• 7335-42-4
• 4-Cyclohexylcyclohexanol, cis-
• Cyclohexanol, 4-cyclohexyl-, cis-
• 2J8AJ0CGGU
• CAS-2433-14-9
• Q27270006
• [1,1'-bi(cyclohexane)]-4-ol
• bi(cyclohexan)-4-ol
• (1,1'-Bicyclohexyl)-4-ol
• NCGC00164229-02
• NSC 4177
• CHEMBL1890154
• DB-046403
• (1s,4s)-[1,1\\'-Bi(cyclohexan)]-4-ol
• CYCLOHEXANOL, 4-CYCLOHEXYL-
• (BICYCLOHEXYL)-4-OL

• MDL： MFCD25372118
• Inchi： 1S/C12H22O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-13H,1-9H2
• InChI Key： AFKMHDZOVNDWLO-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.11780

Additional information on (1s,4s)-[1,1'-Bi(cyclohexan)]-4-ol

Comprehensive Overview of (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol (CAS No. 7335-11-7)

(1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol, also known as bicyclohexanol, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, with the CAS number 7335-11-7, has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains.

The molecular structure of (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol consists of two cyclohexane rings connected by a single bond, with a hydroxyl group attached to one of the rings. This configuration imparts specific chemical and physical properties that make it an interesting subject for both academic and practical studies. The compound's chiral nature, indicated by the (1S,4S) designation, further adds to its complexity and utility in asymmetric synthesis and chiral resolution processes.

Recent research has highlighted the potential of (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol in various applications. In the realm of pharmaceuticals, this compound has been explored for its role as a chiral building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that bicyclohexanol can serve as a versatile intermediate in the preparation of chiral drugs with improved pharmacological profiles. The ability to control stereochemistry during synthesis is crucial for optimizing drug efficacy and minimizing side effects.

In addition to its pharmaceutical applications, (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol has shown promise in materials science. Researchers at the University of California, Berkeley, have investigated its use in the development of advanced polymers and coatings. The compound's unique structure allows for the creation of materials with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The environmental impact of chemical compounds is a growing concern in modern research. Studies have evaluated the biodegradability and environmental fate of (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol. A recent publication in Environmental Science & Technology reported that this compound exhibits moderate biodegradability under aerobic conditions. This finding suggests that it can be managed more sustainably in industrial processes and waste streams.

Safety is another critical aspect when dealing with chemical compounds. The safety data sheet (SDS) for (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol provides essential information on handling, storage, and disposal practices. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe use in laboratory and industrial settings.

In conclusion, (1S,4S)-[1,1'-Bi(cyclohexan)]-4-ol (CAS No. 7335-11-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural properties make it an invaluable tool in organic synthesis, pharmaceutical development, materials science, and environmental studies. Ongoing research continues to uncover new applications and optimize existing uses of this compound, further solidifying its importance in the chemical community.